Cas no 1781116-00-4 (3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid)

3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid is a versatile organic compound with significant potential in drug discovery. It features a unique 3-amino substituent and a bromo-2,4-difluorophenyl group, which enhances its selectivity and specificity in chemical reactions. This compound's structural diversity makes it suitable for synthesizing bioactive molecules with potential therapeutic applications. Its ease of synthesis and purity make it a valuable tool in medicinal chemistry research.
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid structure
1781116-00-4 structure
Product Name:3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
CAS No:1781116-00-4
MF:C9H8BrF2NO2
MW:280.066128730774
CID:6419291
PubChem ID:84811654
Update Time:2025-07-14

3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
    • 1781116-00-4
    • EN300-1935352
    • Inchi: 1S/C9H8BrF2NO2/c10-7-6(11)2-1-4(8(7)12)5(3-13)9(14)15/h1-2,5H,3,13H2,(H,14,15)
    • InChI Key: BDWTXLVZHXGCOD-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1F)C(C(=O)O)CN)F

Computed Properties

  • Exact Mass: 278.97065g/mol
  • Monoisotopic Mass: 278.97065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 63.3Ų

3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1935352-0.05g
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
1781116-00-4
0.05g
$864.0 2023-09-17
Enamine
EN300-1935352-0.1g
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
1781116-00-4
0.1g
$904.0 2023-09-17
Enamine
EN300-1935352-0.25g
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
1781116-00-4
0.25g
$946.0 2023-09-17
Enamine
EN300-1935352-0.5g
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
1781116-00-4
0.5g
$987.0 2023-09-17
Enamine
EN300-1935352-1.0g
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
1781116-00-4
1g
$1029.0 2023-05-31
Enamine
EN300-1935352-2.5g
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
1781116-00-4
2.5g
$2014.0 2023-09-17
Enamine
EN300-1935352-5.0g
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
1781116-00-4
5g
$2981.0 2023-05-31
Enamine
EN300-1935352-10.0g
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
1781116-00-4
10g
$4421.0 2023-05-31
Enamine
EN300-1935352-1g
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
1781116-00-4
1g
$1029.0 2023-09-17
Enamine
EN300-1935352-5g
3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid
1781116-00-4
5g
$2981.0 2023-09-17

Additional information on 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid

3-Amino-2-(3-Bromo-2,4-Difluorophenyl)propanoic Acid (CAS No. 1781116-00-4): An Overview

3-Amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid (CAS No. 1781116-00-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromo-Difluoro Phenylalanine, is a derivative of phenylalanine with unique structural features that make it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid consists of a central carbon atom bonded to an amino group, a carboxylic acid group, and a substituted phenyl ring. The presence of bromine and fluorine atoms on the phenyl ring imparts specific properties to the molecule, such as enhanced lipophilicity and altered electronic characteristics. These properties are crucial for its potential use in drug design and development.

Recent studies have highlighted the importance of 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid in the context of protein-protein interactions and enzyme inhibition. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can effectively inhibit the activity of specific kinases involved in cancer signaling pathways. The bromine and fluorine substituents play a critical role in enhancing the binding affinity and selectivity of the compound towards its target proteins.

In addition to its potential as an inhibitor, 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid has been explored for its use in chemical biology studies. Its unique structure allows it to serve as a building block for more complex molecules, facilitating the synthesis of novel compounds with diverse biological activities. This versatility makes it an attractive candidate for high-throughput screening assays and structure-activity relationship (SAR) studies.

The synthesis of 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid typically involves multi-step reactions, including halogenation, substitution, and functional group transformations. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For example, a study published in Organic Letters (2020) reported a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

The physicochemical properties of 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid, such as solubility, stability, and bioavailability, are essential considerations for its application in drug development. Research has shown that the compound exhibits good solubility in polar solvents and moderate stability under physiological conditions. However, further optimization may be required to enhance its pharmacokinetic properties for clinical use.

Clinical trials involving 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid-based compounds are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and therapeutic potential. These findings underscore the importance of continued research to fully understand the mechanisms of action and optimize the therapeutic benefits of this compound.

In conclusion, 3-amino-2-(3-bromo-2,4-difluorophenyl)propanoic acid (CAS No. 1781116-00-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. Ongoing research efforts aim to further elucidate its potential therapeutic uses and improve its pharmacological properties for clinical applications.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk